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Compound of Interest

Compound Name:
4,4-Dimethyl-cyclohexanone-

2,2,6,6-d4

CAS No.: 418866-12-0

Cat. No.: B1145211

Get Quote

Synthesis, Safety, and Application in Metabolic
Profiling
Part 1: Executive Summary
4,4-Dimethyl-cyclohexanone-2,2,6,6-d4 (CAS: 41866-12-0) is a isotopically labeled analog of

4,4-dimethylcyclohexanone.[1] It serves as a critical tool in early-stage drug discovery, primarily

utilized for Kinetic Isotope Effect (KIE) studies to identify metabolic "soft spots" and as a stable

internal standard in mass spectrometry (LC-MS/GC-MS).

By substituting the four enolizable hydrogen atoms at the

-positions (C2 and C6) with deuterium, this compound exhibits altered vibrational frequency (C-
D vs. C-H) without changing the steric or electronic nature of the molecule. This guide
synthesizes the physicochemical profile, safety protocols, and synthesis workflows required for
high-integrity research applications.
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Part 2: Chemical Profile & Physicochemical
Properties[2][3]
The introduction of four deuterium atoms increases the molecular weight by approximately

4.025 Da compared to the non-labeled parent.

Table 1: Comparative Physicochemical Data

Property
Parent Compound (Non-
Labeled)

Deuterated Analog (d4)

Chemical Name 4,4-Dimethylcyclohexanone
4,4-Dimethyl-cyclohexanone-

2,2,6,6-d4

CAS Number 4255-62-3 41866-12-0

Formula

Molecular Weight 126.20 g/mol 130.22 g/mol

Appearance
White crystalline solid / Low-

melting solid
White crystalline solid

Melting Point 41–45 °C 41–45 °C (approx.)[2][3][4][5]

Isotopic Purity N/A
Typically

98 atom % D

Solubility
Methanol, Chloroform, Ethyl

Acetate

Methanol-d4, Chloroform-d,

DMSO-d6

Storage Room Temp, Dry
Hygroscopic – Store under

Inert Gas

Part 3: Safety Data & Handling (The "SDS" Core)
While specific regulatory SDS documents for isotopologs are often derived from the parent

compound, the deuterated form requires distinct handling to preserve isotopic integrity.

3.1 Hazard Identification (GHS Classification)
Signal Word:WARNING
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Hazard Statements:

H228: Flammable solid (due to low melting point and high vapor pressure).

H319: Causes serious eye irritation.[6]

H335: May cause respiratory irritation.

3.2 Precautionary Protocols
P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.

[7] No smoking.

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.[6]

Remove contact lenses if present and easy to do.[6] Continue rinsing.[6][7]

3.3 Isotope-Specific Handling (Critical)
Hygroscopicity & Back-Exchange: The deuterium atoms at C2/C6 are enolizable. Exposure

to atmospheric moisture (

) or protic solvents with high pH can lead to rapid H/D back-exchange, degrading isotopic
purity.

Storage: Must be stored in a tightly sealed container, preferably within a desiccator or

glovebox under nitrogen/argon atmosphere.

Solvent Selection: Avoid protic solvents (MeOH,

) unless they are deuterated (

,

).

Part 4: Synthesis & Mechanistic Validation
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The synthesis of 4,4-dimethyl-cyclohexanone-2,2,6,6-d4 relies on the thermodynamic acidity

of the

-protons. Under basic conditions, the ketone forms an enolate intermediate, which is then
quenched by a deuterium source (

).

4.1 Mechanism of Action
The reaction proceeds via a step-wise exchange. The base removes an

-proton to form an enolate, which is repotonated (deuterated) by

. This cycle repeats until all four

-protons are replaced.

Figure 1: Base-Catalyzed H/D Exchange Mechanism

4,4-Dimethylcyclohexanone
(C8H14O)

Enolate Formation
(Base removes alpha-H)

+ Base (K2CO3)
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Product: d4-Analog

(C8H10D4O)
Complete Exchange
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Caption: Step-wise thermodynamic H/D exchange at the alpha-carbon positions facilitated by

basic conditions.

Part 5: Experimental Protocols
5.1 Synthesis Protocol
Objective: Produce >98% enriched d4-analog from commercial 4,4-dimethylcyclohexanone.

Reagents: 4,4-Dimethylcyclohexanone (1.0 eq),
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(99.9% D, excess),

(0.1 eq).

Setup: Flame-dried round-bottom flask equipped with a reflux condenser and magnetic stir

bar.

Procedure:

Dissolve parent ketone in

. Add

.

Heat to mild reflux (80–90 °C) for 12–24 hours.

Extraction: Cool to room temperature. Extract with

or anhydrous ether.

Repetition: If NMR shows incomplete exchange (<95%), evaporate solvent and repeat the

reflux with fresh

.

Purification: Dry organic layer over anhydrous

, filter, and concentrate in vacuo. Sublimation may be used for final purification.

5.2 Quality Control (QC) by NMR
1H NMR (CDCl3):

Parent:

2.30 (t, 4H,

-H),

1.60 (t, 4H,
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-H),

1.05 (s, 6H, Me).

d4-Product: The triplet at

2.30 must disappear completely. The

-H signal (

1.60) will collapse from a triplet to a singlet due to loss of coupling with

-protons.

Mass Spectrometry: Observe shift from m/z 126 (M+) to m/z 130 (M+).

Part 6: Applications in Drug Development[3]
6.1 Metabolic Soft Spot Identification
In DMPK studies, this compound is used to assess the role of the cyclohexanone ring in

metabolic clearance.

Concept: If C-H bond cleavage at the

-position is the rate-determining step (RDS) in metabolism (e.g., by CYP450), replacing H
with D will significantly reduce the reaction rate (

, typically 2–7).

Interpretation: A high Primary Kinetic Isotope Effect (KIE) indicates that metabolic stability

can be improved by fluorination or permanent deuteration at these sites.

6.2 Internal Standard Workflow
Using the d4-analog as an internal standard ensures precision in quantitative analysis because

it co-elutes (or nearly co-elutes) with the analyte but is mass-resolved.

Figure 2: Analytical Workflow for d4-Standard Usage
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Caption: Operational workflow for utilizing the d4-analog as a quantitative internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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